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Compound of Interest

Compound Name: (E)-3-Iodoacrylic acid

CAS No.: 6372-02-7

Cat. No.: B1585797

Get Quote

Executive Summary: The "Bottom Line" for Purity
For researchers utilizing (E)-3-iodoacrylic acid (CAS: 6372-02-7) as a fragment in cross-

coupling reactions (e.g., Sonogashira, Suzuki), the melting point is the primary rapid indicator

of stereochemical purity.

High-Purity (E)-Isomer Target:147°C – 149°C (Sharp range indicates >98% stereopurity).

Major Impurity ((Z)-Isomer):63°C – 65°C.

Critical Observation: A melting point depression or a wide range (e.g., 130–140°C) typically

indicates contamination with the kinetic (Z)-isomer or residual solvent.

Recommendation: If your sample begins melting below 140°C, perform a recrystallization from

water immediately to remove the highly soluble (Z)-isomer before proceeding to sensitive

catalytic steps.
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The stereochemical configuration of 3-haloacrylic acids drastically affects their solid-state

packing and, consequently, their melting points. The (E)-isomer (trans) packs more efficiently

than the (Z)-isomer (cis), resulting in a significantly higher melting point.

Table 1: Melting Point Comparison of Haloacrylic Acids

Compound
Configurati
on

Structure
Melting
Point
Range (°C)

Solubility
(Water)

CAS No.[1]

(E)-3-

Iodoacrylic

acid

Trans Linear/Planar 147 – 149
Low (Cold),

High (Hot)
6372-02-7

(Z)-3-

Iodoacrylic

acid

Cis Bent 63 – 65 High 6214-35-3

(E)-3-

Bromoacrylic

acid

Trans Linear/Planar 115 – 117 Moderate 6213-89-4

(Z)-3-

Bromoacrylic

acid

Cis Bent 57 – 63 High 1609-92-3

Mechanistic Insight: The large iodine atom in the (Z)-isomer creates significant steric strain and

prevents tight lattice packing, lowering the lattice energy. The (E)-isomer adopts a planar,

centrosymmetric packing motif that maximizes intermolecular hydrogen bonding between

carboxylic acid dimers, stabilizing the solid phase up to ~147°C.

Experimental Protocol: Purification &
Characterization
Achieving the 147–149°C standard requires removing the kinetic (Z)-isomer, which forms

during the initial hydroiodination of propiolic acid.
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Workflow Diagram: Purification of (E)-3-Iodoacrylic
Acid[6]
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Figure 1: Purification workflow emphasizing the solubility difference between E and Z isomers

in water.

Detailed Protocol: Recrystallization from Water
Based on Organic Syntheses standards.

Dissolution: Suspend the crude 3-iodoacrylic acid (often a yellow/brown solid) in distilled

water (approx. 10 mL per gram of solid).

Heating: Heat the mixture to boiling. The (E)-isomer is sparingly soluble in cold water but

highly soluble in boiling water.

Note: If colored impurities persist, add activated charcoal, boil for 2 minutes, and filter

while hot.

Crystallization: Allow the clear solution to cool slowly to room temperature. The (E)-isomer

will crystallize as long, white needles.

Critical Step: Do not rush cooling. Rapid cooling traps the (Z)-isomer (MP 65°C) inside the

crystal lattice, depressing the melting point.
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Isolation: Filter the crystals using a Büchner funnel. Wash with a small amount of ice-cold

water.

Drying: The high melting point allows for rigorous drying. Dry in a vacuum desiccator over

or in a vacuum oven at 50°C for 4 hours.

Validation: Measure the melting point.[2] If the range is >2°C wide (e.g., 144–148°C),

repeat the recrystallization.

Self-Validating Systems: How to Confirm Identity
Do not rely on melting point alone if the value is ambiguous. Use these secondary checks.

A. Mixed Melting Point Test
If you suspect your sample is the (E)-isomer but it melts at 140°C (slightly low), mix it 1:1 with a

known standard of pure (E)-3-iodoacrylic acid.

Result A (Identity Confirmed): MP remains ~140–142°C (or sharpens).

Result B (Impurity Confirmed): MP drops significantly (e.g., to 120°C).

B. 1H-NMR Coupling Constants (The Definitive Check)
Melting point is a bulk property; NMR is a molecular probe. The vinylic proton coupling

constants (

) definitively distinguish the isomers.

(E)-Isomer (Trans):

(Z)-Isomer (Cis):

Protocol: Dissolve ~5 mg in DMSO-

or CDCl

. Focus on the doublet signals between 6.5–8.0 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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